Cas no 110031-86-2 (Ethanone,1-[4-(propylsulfonyl)phenyl]-)

• Product Name: Ethanone,1-[4-(propylsulfonyl)phenyl]-
• CAS No: 110031-86-2
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 128668
• PubChem ID: 53434071
• Update Time: 2025-04-18

Ethanone,1-[4-(propylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(propylsulfonyl)phenyl]-
• 1-[4-(propylsulfonyl)phenyl]Ethanone
• 4-PROPYLSULFONYLACETOPHENONE
• 1-[4-(Propan-1-sulfonyl)-phenyl]-aethanon
• 1-[4-(PROPANE-1-SULFONYL)PHENYL]ETHAN-1-ONE
• 1-[4-(propane-1-sulfonyl)-phenyl]-ethanone
• STL301344
• 4-Propylsulfonylacetophneone
• AKOS022097709
• 110031-86-2
• DTXSID20700676
• 1-(4-propylsulfonylphenyl)ethanone
• 1-(4-(propylsulfonyl)phenyl)ethanone
• FT-0721616
• SCHEMBL20796169
• DB-059961

• Inchi： 1S/C11H14O3S/c1-3-8-15(13,14)11-6-4-10(5-7-11)9(2)12/h4-7H,3,8H2,1-2H3
• InChI Key： ZFQLBNQCFSYLDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(CCC)(=O)=O

Computed Properties

• Exact Mass: 226.06642
• Monoisotopic Mass: 226.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.6A^2

Experimental Properties

• PSA: 51.21
• LogP: 3.15370